2-Amino-1-(4-fluorophenyl)-5-oxo-7-phenyl-4-(thiophen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• Molecular Formula: C26H20FN3OS
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-amino-1-(4-fluorophenyl)-5-oxo-7-phenyl-4-thiophen-3-yl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C26H20FN3OS/c27-19-6-8-20(9-7-19)30-22-12-18(16-4-2-1-3-5-16)13-23(31)25(22)24(17-10-11-32-15-17)21(14-28)26(30)29/h1-11,15,18,24H,12-13,29H2
• InChI Key: INNRRXQIQHHHTG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1N(C(=C(C2C3=CSC=C3)C#N)N)C4=CC=C(C=C4)F)C5=CC=CC=C5

Description

2-AMINO-1-(4-FLUOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE is a complex organic compound that features a quinoline core structure with various substituents, including a fluorophenyl group, a thienyl group, and an amino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-AMINO-1-(4-FLUOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the reaction may start with the condensation of aniline derivatives with ketones, followed by cyclization and functional group modifications to introduce the desired substituents .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of catalysts, optimized reaction temperatures, and solvent systems to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

2-AMINO-1-(4-FLUOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions could introduce new aromatic or aliphatic substituents.

Scientific Research Applications

2-AMINO-1-(4-FLUOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound’s structure allows it to interact with biological molecules, making it a candidate for drug development and biochemical studies.

Industry: The compound can be used in the development of advanced materials with unique properties, such as electronic or photonic materials.

Mechanism of Action

The mechanism by which 2-AMINO-1-(4-FLUOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE exerts its effects depends on its specific interactions with molecular targets. These interactions can involve binding to enzymes, receptors, or other proteins, leading to changes in cellular pathways and biological activities. The exact molecular targets and pathways involved would require detailed biochemical studies to elucidate .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quinoline derivatives with various substituents, such as:

• 2-AMINO-1-(4-CHLOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE
• 2-AMINO-1-(4-METHOXYPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE

Uniqueness

The uniqueness of 2-AMINO-1-(4-FLUOROPHENYL)-5-OXO-7-PHENYL-4-(3-THIENYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE lies in its specific combination of substituents, which can confer unique chemical and biological properties. The presence of the fluorophenyl group, for example, can influence the compound’s reactivity and interactions with biological targets, potentially leading to distinct pharmacological activities .